4-Bromo-1-(methanesulfonyl)-2-(methylsulfanyl)benzene
Description
4-Bromo-1-(methanesulfonyl)-2-(methylsulfanyl)benzene is a useful research compound. Its molecular formula is C8H9BrO2S2 and its molecular weight is 281.2 g/mol. The purity is usually 95%.
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Properties
CAS No. |
648906-23-4 |
|---|---|
Molecular Formula |
C8H9BrO2S2 |
Molecular Weight |
281.2 g/mol |
IUPAC Name |
4-bromo-2-methylsulfanyl-1-methylsulfonylbenzene |
InChI |
InChI=1S/C8H9BrO2S2/c1-12-7-5-6(9)3-4-8(7)13(2,10)11/h3-5H,1-2H3 |
InChI Key |
FDPKNIMPZNOEIH-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=C(C=CC(=C1)Br)S(=O)(=O)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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